Cas no 1005631-26-4 (benzyl(1-ethyl-1H-pyrazol-5-yl)methylamine)

• Product Name: benzyl(1-ethyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1005631-26-4
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• MDL: MFCD04968257
• CID: 3058426
• PubChem ID: 17024733
• Update Time: 2025-04-21

benzyl(1-ethyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-1-(1-ethyl-1H-pyrazol-5-yl)methanamine
• benzyl(1-ethyl-1H-pyrazol-5-yl)methylamine
• STK312812
• AKOS000306686
• EN300-229187
• N-[(2-ethylpyrazol-3-yl)methyl]-1-phenylmethanamine
• BBL038979
• FQB63126
• benzyl[(1-ethyl-1H-pyrazol-5-yl)methyl]amine
• 1005631-26-4
• BENZYL[(2-ETHYLPYRAZOL-3-YL)METHYL]AMINE
• N-BENZYL-N-[(1-ETHYL-1H-PYRAZOL-5-YL)METHYL]AMINE
• CS-0240597

• MDL： MFCD04968257
• Inchi： 1S/C13H17N3/c1-2-16-13(8-9-15-16)11-14-10-12-6-4-3-5-7-12/h3-9,14H,2,10-11H2,1H3
• InChI Key： BNQPMGKGUUKXKP-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.142247555Da
• Monoisotopic Mass: 215.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.9Ų